Cas no 859506-70-0 (1,3,4-Thiadiazole-2,5-dicarboxaldehyde)

• Product Name: 1,3,4-Thiadiazole-2,5-dicarboxaldehyde
• CAS No: 859506-70-0
• MF: C₄H₂N₂O₂S
• MW: 142.135879039764
• CID: 718040
• PubChem ID: 45123410
• Update Time: 2025-04-19

1,3,4-Thiadiazole-2,5-dicarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2,5-dicarboxaldehyde
• 1,3,4-thiadiazole-2,5-dicarbaldehyde
• DTXSID70669446
• SCHEMBL2563525
• 859506-70-0

• Inchi： 1S/C4H2N2O2S/c7-1-3-5-6-4(2-8)9-3/h1-2H
• InChI Key： FZDABVOWUXHHND-UHFFFAOYSA-N
• SMILES： S1C(C=O)=NN=C1C=O

Computed Properties

• Exact Mass: 141.984
• Monoisotopic Mass: 141.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.2A^2
• XLogP3: 0